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Compound of Interest

Compound Name: N-Hydroxyacetamidine

Cat. No.: B3419405 Get Quote

Application Notes and Protocols for Medicinal and Process Chemistry

Abstract
N-Hydroxyacetamidine, also known as acetamidoxime, is a deceptively simple molecule that

serves as a powerful and versatile building block in medicinal chemistry.[1][2][3] Its unique

bifunctional nature, possessing both a nucleophilic amino group and a hydroxyimino moiety,

allows for its facile incorporation into a diverse array of heterocyclic scaffolds that are central to

modern pharmaceuticals.[4] Furthermore, the amidoxime functional group is a well-established

prodrug moiety capable of releasing nitric oxide (NO) under physiological conditions, offering a

valuable strategy for developing novel therapeutics for cardiovascular and inflammatory

diseases.[5][6] This comprehensive guide provides researchers, scientists, and drug

development professionals with an in-depth understanding of N-hydroxyacetamidine's

applications, supported by detailed, field-proven protocols and mechanistic insights.

Core Chemical Properties and Significance
N-Hydroxyacetamidine (CAS 22059-22-9) is a white crystalline solid with the molecular

formula C₂H₆N₂O.[2][7] Its strategic importance in drug discovery stems from two primary roles:

A Key Intermediate for Heterocyclic Synthesis: It is a foundational reagent for constructing

nitrogen-containing heterocycles, which are privileged structures in pharmacology, present in

a majority of FDA-approved small-molecule drugs.[4]
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A Nitric Oxide (NO) Donor Prodrug: The amidoxime group can undergo in-vivo enzymatic

oxidation to release nitric oxide, a critical signaling molecule with vasodilatory, anti-

inflammatory, and neurotransmitter functions.[4][5][6]

Property Value Source

Molecular Formula C₂H₆N₂O PubChem[2]

Molecular Weight 74.08 g/mol PubChem[2]

CAS Number 22059-22-9 ChemicalBook[1]

Appearance White crystalline solid ChemicalBook

Primary Hazards
Harmful if swallowed, Causes

skin and serious eye irritation
PubChem[2]

Application I: Synthesis of N-Hydroxyacetamidine
The reliable synthesis of high-purity N-hydroxyacetamidine is the critical first step for its

subsequent application. The most common and efficient laboratory-scale preparation involves

the reaction of hydroxylamine with an acetonitrile source.

Protocol 1: Laboratory-Scale Synthesis of N-
Hydroxyacetamidine
This protocol is adapted from established procedures for the synthesis of amidoximes from

nitriles.[1][5] The underlying principle is the nucleophilic addition of hydroxylamine to the

electrophilic carbon of the nitrile group.

Workflow Diagram: Synthesis of N-Hydroxyacetamidine
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Step 1: Hydroxylamine Free Base Preparation

Step 2: Amidoxime Formation

Step 3: Workup & Purification

Hydroxylamine HCl in Ethanol

Hydroxylamine (Free Base)

 Addition of NaOEt
(Base)

Sodium Ethoxide in Ethanol

Reaction Mixture
(Stir & Heat 40°C)

Acetonitrile

 Addition

Filter to remove NaCl

Solvent Evaporation

Silica Column Chromatography
(DCM:MeOH 9:1)

N-Hydroxyacetamidine
(Pure Product)
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1,3-Diketone +

Cyclocondensation
(Acid or Base catalyst,

Ethanol, Reflux)

Substituted Hydrazine
(or Amidine precursor)

 Reacts with

Pyrazole Product

 Forms

N-Hydroxyacetamidine
(R-C(=NOH)NH2)

Oxidized Intermediate

 Oxidation

Cytochrome P450
+ NADPH

Nitric Oxide (NO) Decomposition

Amide Metabolite
(R-C(=O)NH2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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